Cas no 5121-00-6 (2-(naphthalen-1-yl)acetyl chloride)

2-(Naphthalen-1-yl)acetyl chloride is a reactive organic compound commonly used as an acylating agent in synthetic chemistry. Its naphthalene moiety enhances aromatic interactions, making it valuable for constructing complex molecular architectures. The acetyl chloride group facilitates efficient nucleophilic substitution reactions, enabling the introduction of the 2-(naphthalen-1-yl)acetyl moiety into target molecules. This compound is particularly useful in peptide coupling, pharmaceutical intermediates, and material science applications due to its high reactivity and stability under controlled conditions. Proper handling under inert atmospheres is recommended due to its moisture sensitivity. Its versatility and well-defined reactivity profile make it a preferred choice for researchers in organic synthesis.
2-(naphthalen-1-yl)acetyl chloride structure
5121-00-6 structure
Product Name:2-(naphthalen-1-yl)acetyl chloride
CAS No:5121-00-6
MF:C12H9ClO
MW:204.652262449265
MDL:MFCD00175852
CID:85227
PubChem ID:2795386
Update Time:2025-10-22

2-(naphthalen-1-yl)acetyl chloride Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthylacetyl chloride
    • 2-(1-naphthyl)ethanoyl chloride
    • 2-naphthalen-1-ylacetyl chloride
    • NAPHTH-1-YLACETYL CHLORIDE
    • (naphth-1-yl)acetyl chloride
    • 1-Naphthaleneacetylchloride
    • 1-naphthalenylacetyl chloride
    • 1-naphthylacetic acid chloride
    • 2-(naphthalen-1-yl)acetyl chloride
    • naphthylacetyl chloride
    • 1-naphthyl-acetic acid chloride
    • FT-0637186
    • 2-(naphthalen-1-yl) acetyl chloride
    • 2-(1-naphthyl)ethanoyl chloride, AldrichCPR
    • A828485
    • 5121-00-6
    • 2-(1-naphthyl)acetyl chloride
    • 1-naphthylacetylchloride
    • SCHEMBL1019076
    • DSVAZLXLRDXHKO-UHFFFAOYSA-N
    • FT-0608380
    • 2-(naphthalen-1-yl)acetylchloride
    • napthylacetyl chloride
    • EN300-110726
    • 2-(1-naphthyl)acetyl chloride;2-(Naphthalen-1-yl)acetyl chloride
    • F2190-0114
    • PS-10922
    • MFCD00175852
    • 1-Naphthaleneacetyl chloride
    • 2-(Naphth-1-yl)ethanoyl chloride
    • DTXSID00383648
    • naphthalen-1-yl-acetyl chloride
    • J-506512
    • AKOS000268716
    • DB-043085
    • DB-071321
    • MDL： MFCD00175852
    • Inchi： 1S/C12H9ClO/c13-12(14)8-10-6-3-5-9-4-1-2-7-11(9)10/h1-7H,8H2
    • InChI Key： DSVAZLXLRDXHKO-UHFFFAOYSA-N
    • SMILES： ClC(CC1C=CC=C2C=CC=CC=12)=O

Computed Properties

  • Exact Mass: 204.03400
  • Monoisotopic Mass: 204.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Color/Form: Light yellow crystals
  • Density: 1.23
  • Boiling Point: 130℃/0.6mm
  • Flash Point: 156.4°C
  • Refractive Index: 1.6210
  • PSA: 17.07000
  • LogP: 3.14770
  • Solubility: Uncertain

2-(naphthalen-1-yl)acetyl chloride Security Information

  • Hazardous Material transportation number：UN 3265
  • Hazard Category Code： 34-36
  • Safety Instruction： S26-S36-S37-S39
  • Hazardous Material Identification： C
  • HazardClass：8
  • PackingGroup：II
  • Packing Group：II
  • Risk Phrases：R34
  • Packing Group：II

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2-(naphthalen-1-yl)acetyl chloride Suppliers

Amadis Chemical Company Limited
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(CAS:5121-00-6)2-(naphthalen-1-yl)acetyl chloride
Order Number:A828485
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):190.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:5121-00-6)2-(naphthalen-1-yl)acetyl chloride
A828485
Purity:99%
Quantity:5g
Price ($):190.0
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